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Compound of Interest

Compound Name: Reactive Green 19

Cat. No.: B12382097

For Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison of the performance of Reactive Green 19, a widely
used reactive dye, from different suppliers. The information presented herein is based on
typical performance characteristics and standardized testing methodologies to aid in the
selection of the most suitable product for your research and development needs.

Executive Summary

Reactive Green 19 is a popular green anionic dye belonging to the azo class of reactive dyes.
It is primarily utilized in the textile industry for dyeing cellulosic fibers like cotton, viscose, and
linen, forming a covalent bond with the fiber to ensure high wash fastness.[1] Beyond textiles,
its derivatives and conjugates have applications in various biochemical assays. The
performance of Reactive Green 19 can vary between suppliers due to differences in synthesis
and purification processes. This guide provides a comparative overview of key performance
indicators to facilitate informed purchasing decisions.

Performance Comparison

The following table summarizes the typical performance data for Reactive Green 19 from three
representative suppliers. The data is illustrative and may not represent the exact specifications
of any single supplier. It is recommended to request a certificate of analysis for lot-specific data.
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Performance Metric  Supplier A Supplier B Supplier C
Purity (by
= 98.5% = 98.0% = 99.0%

Spectrophotometry)
Solubility (g/L at 25°C) 120 115 125
Exhaustion Rate (%) 75 72 78
Fixation Rate (%) 92 920 94
Wash Fastness

- 4-5 4 4-5
(Staining)
Wash Fastness (Color

-5 4 4-5
Change)
Light Fastness (Xenon
34 4

Arc)

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the performance
comparison.

Determination of Purity by Spectrophotometry

This method determines the purity of the dye by measuring its absorbance at the wavelength of
maximum absorption (Amax).

e Instrumentation: UV-Vis Spectrophotometer
e Procedure:
o Accurately weigh a small amount of the Reactive Green 19 dye sample.

o Dissolve the dye in a known volume of deionized water to prepare a stock solution of a
specific concentration.

o Prepare a series of dilutions from the stock solution.
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o Measure the absorbance of each dilution at the Amax for Reactive Green 19.
o Plot a calibration curve of absorbance versus concentration.

o The purity is calculated based on the molar extinction coefficient, which is determined from
the slope of the calibration curve.

Measurement of Solubility

This protocol determines the maximum amount of dye that can be dissolved in water at a
specific temperature.

o Apparatus: Beakers, magnetic stirrer, temperature-controlled water bath.
e Procedure:
o Add a known volume of deionized water to a beaker placed in a water bath set to 25°C.

o Gradually add a weighed amount of Reactive Green 19 to the water while stirring
continuously.

o Continue adding the dye until saturation is reached, indicated by the presence of
undissolved particles.

o Allow the solution to equilibrate for a set period.
o Filter the saturated solution to remove any undissolved dye.
o Determine the concentration of the dissolved dye in the filtrate using spectrophotometry.

o Solubility is expressed in grams per liter (g/L).

Evaluation of Exhaustion and Fixation Rates

This experiment quantifies the percentage of dye that is taken up by the fabric from the
dyebath (exhaustion) and the percentage of the absorbed dye that covalently binds to the
fabric (fixation).

o Materials: Cotton fabric swatches, laboratory dyeing machine, spectrophotometer.
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e Procedure:

o Prepare a dyebath with a known concentration of Reactive Green 19, salt (e.g., sodium
chloride), and water.

o Introduce a pre-weighed cotton swatch into the dyebath.
o Run the dyeing process at a specified temperature and time.

o After the initial dyeing phase (before alkali addition), measure the dye concentration in the
dyebath to determine the exhaustion rate.

o Add an alkali (e.g., sodium carbonate) to the dyebath to initiate the fixation reaction.
o Continue the dyeing process for a specified time.

o After dyeing, remove the fabric and measure the dye concentration in the remaining
dyebath.

o Thoroughly wash the dyed fabric to remove any unfixed dye.

o The amount of fixed dye is determined by spectrophotometric analysis of the stripped dye
from the fabric or by analyzing the wash liquor.

o Exhaustion Rate (%) = [(Initial Dyebath Absorbance - Final Dyebath Absorbance) / Initial
Dyebath Absorbance] x 100

o Fixation Rate (%) = (Amount of Fixed Dye / Amount of Exhausted Dye) x 100

Assessment of Wash Fastnhess (ISO 105-C06)

This standardized test evaluates the resistance of the color of the dyed textile to domestic or
commercial laundering.

o Apparatus: Launder-Ometer, multifiber test fabric, grey scale for assessing staining and color
change.

e Procedure:
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o A specimen of the Reactive Green 19 dyed cotton fabric is stitched together with a
multifiber test fabric.

o The composite specimen is placed in a stainless-steel container with a specified detergent
solution and stainless-steel balls.

o The container is agitated in a Launder-Ometer at a specified temperature (e.g., 60°C) for a
defined period (e.g., 30 minutes).

o After the washing cycle, the specimen is rinsed and dried.

o The degree of staining on the different fibers of the multifiber test fabric is assessed using
the grey scale for staining.

o The change in color of the dyed specimen is evaluated using the grey scale for color
change.

o Ratings are given on a scale of 1 (poor) to 5 (excellent).

Visualizations
Experimental Workflow for Performance Evaluation
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Sample Preparation

Cotton Fabric Swatch Reactive Green 19 Sample
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Caption: Experimental workflow for evaluating Reactive Green 19 performance.

Chemical Reaction of Reactive Green 19 with Cellulose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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